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Compound of Interest

Compound Name: [Tyr11]-Somatostatin

Cat. No.: B13812230 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling [Tyr11]-Somatostatin, a synthetic peptide used in various research applications.

Adherence to these procedures is critical to minimize exposure risks and ensure the integrity of

your experiments.

[Tyr11]-Somatostatin is a white to off-white powder. While comprehensive toxicological

properties may not be fully established, it is prudent to handle it with care, as it may be harmful

if inhaled, ingested, or absorbed through the skin, and can cause irritation to the eyes and skin.

[1]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

[Tyr11]-Somatostatin. This is based on standard laboratory safety protocols for handling

bioactive peptides.
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Body Part Required PPE Specifications

Eyes Safety Goggles or Glasses

Must be compliant with EN 166

(EU) or NIOSH (US)

standards.[1][2]

Hands Chemical-resistant gloves

Nitrile or other suitable

material. Inspect for tears or

holes before use.[1]

Body Laboratory Coat
Standard lab coat to protect

from incidental contact.

Respiratory Respirator (if applicable)

Use a NIOSH-approved

respirator if working outside a

fume hood or if there is a risk

of aerosolization.

Operational Plan: From Receipt to Disposal
Following a structured workflow is crucial for safely handling [Tyr11]-Somatostatin.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3] Recommended

storage temperature is often -20°C.[4][5]

2. Preparation and Handling:

All handling of the lyophilized powder should be conducted in a designated area, preferably

within a chemical fume hood to avoid inhalation of dust particles.[1]

Before use, allow the container to reach room temperature to prevent condensation.

When weighing the powder, use an analytical balance inside a fume hood or a ventilated

balance enclosure.
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To reconstitute, add the appropriate solvent slowly to the vial to avoid frothing or aerosol

generation.

3. Experimental Use:

When using solutions of [Tyr11]-Somatostatin, continue to wear all required PPE.

Avoid direct contact with the skin, eyes, and clothing.[3][4]

In case of accidental contact, follow the first-aid measures outlined in the Safety Data Sheet

(SDS).

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek

medical attention.[6]

Ingestion: Rinse mouth with water and consult a physician.[1]

Disposal Plan
All waste materials contaminated with [Tyr11]-Somatostatin should be treated as chemical

waste.

Solid Waste: Used vials, contaminated gloves, and other solid materials should be placed in

a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions should be collected in a clearly labeled hazardous waste

container. Do not pour down the drain.[1]

Disposal: All waste must be disposed of through a licensed professional waste disposal

service in accordance with federal, state, and local regulations.[1]
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Caption: Workflow for the safe handling of [Tyr11]-Somatostatin from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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